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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171

Essential Safety and Handling Guide for Isooctyl
Acrylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Isooctyl acrylate in a laboratory setting. The information is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant laboratory practices.

Physicochemical and Safety Data

The following tables summarize key quantitative data for Isooctyl acrylate, crucial for risk
assessment and safe handling.

Table 1: Physical and Chemical Properties
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Property Value
CAS Number 29590-42-9
Molecular Formula C11H2002
Molecular Weight 184.28 g/mol
Appearance Colorless liquid
Odor Acrid
Boiling Point >270 °C
Flash Point 91 °C (closed cup)
Vapor Pressure 0.153 mm Hg
Table 2: Exposure Limits and Flammability

Parameter Value
Workplace Environmental Exposure Level

5 ppm[1]

(WEEL)

Lower Explosive Limit (LEL)

Data not available

Upper Explosive Limit (UEL)

Data not available

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for the safe handling of Isooctyl

acrylate.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and ignition
sources.[2] Keep containers tightly closed.[2]
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o Compatibility: Store separately from strong oxidizing agents, acids, and bases.

o Labeling: Ensure all containers are clearly and accurately labeled with the chemical name
and associated hazards.

Handling and Use

» Ventilation: Always handle Isooctyl acrylate in a well-ventilated area, preferably within a
chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 3.

e Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or
smoke in areas where Isooctyl acrylate is handled or stored.

» Static Discharge: Take precautionary measures against static discharge. Ground all
equipment when transferring the material.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye Protection Chemical splash goggles or a face shield.

Nitrile or neoprene gloves. A study indicated that
] nitrile rubber showed no permeation by a
Hand Protection ) o
mixture containing isooctyl acrylate after 480

minutes.[4]

For concentrations exceeding the WEEL, use a
) ) NIOSH-approved air-purifying respirator with
Respiratory Protection ] ) )
organic vapor cartridges. A half-mask respirator

is suitable for many applications.[5][6]

A lab coat or chemical-resistant apron. In case
Body Protection of potential splashing, chemical-resistant

coveralls are recommended.
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Disposal Plan

o Waste Characterization: Isooctyl acrylate waste should be considered hazardous. While not
specifically listed by the EPA, it may exhibit characteristics of hazardous waste (e.g.,
ignitability).[2][ 7]

o Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams.

» Disposal Method: Dispose of hazardous waste through a licensed and certified hazardous
waste disposal company. Follow all local, state, and federal regulations.[2]

o Empty Containers: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical waste.

Emergency Procedures

Immediate and appropriate response is critical in the event of an emergency.

Spills and Leaks
» Small Spills:

o

Evacuate the immediate area.

[¢]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[e]

Collect the absorbed material into a sealed container for hazardous waste disposal.

o

Ventilate the area and decontaminate the spill surface with soap and water.
e Large Spills:
o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team or local fire department.
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o Prevent the spill from entering drains or waterways.

First Aid Measures

Table 4: First Aid for Isooctyl Acrylate Exposure

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention.

Fire Fighting
» Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.

» Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.
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e Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.
Containers may explode when heated.

Workflow Diagrams

The following diagrams illustrate the standard handling and emergency procedures for Isooctyl

acrylate.
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Standard Handling Workflow for Isooctyl Acrylate

Preparation

Don Appropriate PPE

;

Ensure Proper Ventilation (Fume Hood)

Handling

Transfer Chemical

,

Perform Experiment

Post-Handling

Dispose of Waste in Designated Container

,

Decontaminate Work Area

,

Remove and Store PPE Properly

;

Wash Hands Thoroughly
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Emergency Spill Response for Isooctyl Acrylate

Assess

Assess Spill Size and Risk

Small & Manageable

Small Spill|Response

Don PPE (incl. Respirator)

arge or Unmanageable

Contain Spill with Absorbent

Large Spill Response
Collect Waste Evacuate Area
Decontaminate Area Alert Emergency Response

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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